Cas no 1219907-20-6 (2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}phenol)

• Product Name: 2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}phenol
• CAS No: 1219907-20-6
• MF: C₁₈H₁₉N₃OS₂
• MW: 357.492961168289
• CID: 6559170
• PubChem ID: 49676237
• Update Time: 2025-05-20

2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}phenol
• 2-(4-(4-(methylthio)benzo[d]thiazol-2-yl)piperazin-1-yl)phenol
• AKOS024518228
• 1219907-20-6
• 2-[4-(4-methylsulfanyl-1,3-benzothiazol-2-yl)piperazin-1-yl]phenol
• 2-{4-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]piperazin-1-yl}phenol
• F5773-3948
• VU0520188-1

• Inchi： 1S/C18H19N3OS2/c1-23-15-7-4-8-16-17(15)19-18(24-16)21-11-9-20(10-12-21)13-5-2-3-6-14(13)22/h2-8,22H,9-12H2,1H3
• InChI Key： YQRVRUJXPZFPOR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N1CCN(C2C=CC=CC=2O)CC1)SC

Computed Properties

• Exact Mass: 357.09695459g/mol
• Monoisotopic Mass: 357.09695459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 93.1Ų

Additional information on 2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}phenol

Introduction to 2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}phenol (CAS No. 1219907-20-6)

2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}phenol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 1219907-20-6, belongs to a class of molecules that exhibit promising biological activities. The presence of multiple heterocyclic rings and functional groups in its structure makes it a subject of intense study for researchers exploring novel drug candidates.

The molecular structure of 2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}phenol consists of a phenolic group linked to a piperazine moiety, which is further connected to a benzothiazole ring system. The benzothiazole ring is particularly noteworthy as it is known for its role in various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methylsulfanyl group at the 4-position of the piperazine ring adds an additional layer of complexity, potentially influencing the compound's solubility, bioavailability, and interaction with biological targets.

In recent years, there has been a surge in research focused on developing new therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound 2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}phenol has emerged as a promising candidate in this context due to its unique structural features. Studies have indicated that this molecule may possess inhibitory activity against certain enzymes and receptors that are implicated in disease pathogenesis. For instance, preliminary in vitro studies have suggested that it could interfere with the activity of kinases and other signaling molecules involved in cell proliferation and survival.

The phenolic group in the structure of 2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}phenol is particularly interesting from a chemical perspective. Phenols are well-known for their antioxidant properties and have been widely studied for their potential in preventing oxidative stress-related diseases. The combination of this group with the benzothiazole and piperazine moieties suggests that the compound may exhibit dual functionality, targeting multiple pathways simultaneously. This multitarget approach has become increasingly popular in drug discovery as it can lead to more effective and less toxic therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets more accurately. These computational studies have been instrumental in guiding experimental efforts and optimizing the structure of 2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}phenol for improved efficacy. By leveraging these computational tools, scientists have been able to identify key structural features that enhance binding affinity and selectivity towards specific biological targets.

The synthesis of 2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}phenol presents several challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with modern purification methods have enabled researchers to obtain high-purity samples suitable for further biological evaluation. These advancements are crucial for advancing the compound from preclinical studies to potential clinical development.

In conclusion, 2-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-y}phenol (CAS No. 1219907) represents an exciting area of research with significant potential for developing novel therapeutic agents. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new insights into its mechanism of action and pharmacological properties, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.